molecular formula C17H14ClN3S B12890738 4H-1,2,4-Triazole, 3-(2-chlorophenyl)-4-phenyl-5-(2-propenylthio)- CAS No. 81518-31-2

4H-1,2,4-Triazole, 3-(2-chlorophenyl)-4-phenyl-5-(2-propenylthio)-

Cat. No.: B12890738
CAS No.: 81518-31-2
M. Wt: 327.8 g/mol
InChI Key: KDPVCRXZJIMMRT-UHFFFAOYSA-N
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Description

    4H-1,2,4-Triazole, 3-(2-chlorophenyl)-4-phenyl-5-(2-propenylthio)-: is a heterocyclic organic compound with a complex structure.

  • It belongs to the triazole family, characterized by a five-membered ring containing three nitrogen atoms.
  • The compound’s systematic name reflects its substituents and ring structure, emphasizing the presence of phenyl, chlorophenyl, and propenylthio groups.
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    Properties

    CAS No.

    81518-31-2

    Molecular Formula

    C17H14ClN3S

    Molecular Weight

    327.8 g/mol

    IUPAC Name

    3-(2-chlorophenyl)-4-phenyl-5-prop-2-enylsulfanyl-1,2,4-triazole

    InChI

    InChI=1S/C17H14ClN3S/c1-2-12-22-17-20-19-16(14-10-6-7-11-15(14)18)21(17)13-8-4-3-5-9-13/h2-11H,1,12H2

    InChI Key

    KDPVCRXZJIMMRT-UHFFFAOYSA-N

    Canonical SMILES

    C=CCSC1=NN=C(N1C2=CC=CC=C2)C3=CC=CC=C3Cl

    Origin of Product

    United States

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